Cas no 1221157-18-1 (methyl 4-(5-amino-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate)

• Product Name: methyl 4-(5-amino-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate
• CAS No: 1221157-18-1
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 1102169
• PubChem ID: 46899390
• Update Time: 2025-04-20

methyl 4-(5-amino-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(5-amino-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate
• SCHEMBL2171116
• DA-14182
• AKOS025149734
• 1221157-18-1

• Inchi： 1S/C13H17N3O2/c1-16-11-7-6-9(14)8-10(11)15-12(16)4-3-5-13(17)18-2/h6-8H,3-5,14H2,1-2H3
• InChI Key： MGOHUKBFSWEKRL-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC1=NC2C=C(C=CC=2N1C)N)=O

Computed Properties

• Exact Mass: 247.132
• Monoisotopic Mass: 247.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: 1.2

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

methyl 4-(5-amino-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT